ethyl 2-[(ethoxyacetyl)amino]benzoate

• IUPAC Name: ethyl 2-[(2-ethoxyacetyl)amino]benzoate
• InChI: InChI=1S/C13H17NO4/c1-3-17-9-12(15)14-11-8-6-5-7-10(11)13(16)18-4-2/h5-8H,3-4,9H2,1-2H3,(H,14,15)
• InChI Key: UMTHOYOEQDESNQ-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=CC=CC=C1C(=O)OCC
• Molecular Formula: C13H17NO4
• Molecular Weight: 251.28 g/mol

Description

Ethyl 2-[(ethoxyacetyl)amino]benzoate, commonly known as benzocaine, is a local anesthetic that is commonly used in various medical procedures. It is a white, odorless, and crystalline powder that is soluble in water and alcohol. Benzocaine is widely used as a topical anesthetic to numb the skin and mucous membranes, particularly in dental and surgical procedures.

Mechanism of Action

Benzocaine works by blocking the voltage-gated sodium channels in the nerve endings, which prevents the transmission of pain signals to the brain. It also acts as a membrane stabilizer, which reduces the excitability of the nerve endings.
Biochemical and Physiological Effects:
Benzocaine has been shown to have a low toxicity profile and is generally well-tolerated by patients. However, in rare cases, it can cause allergic reactions, methemoglobinemia, and other adverse effects.

Advantages and Limitations for Lab Experiments

Benzocaine is widely used in laboratory experiments as a local anesthetic to reduce pain and discomfort in animals during various procedures. It has been shown to be effective in reducing pain and stress in animals, which can improve the accuracy and reliability of experimental results. However, benzocaine can also interfere with certain physiological processes, which can affect the outcome of experiments.

Future Directions

There are several areas of future research that could be explored regarding benzocaine. One area of interest is the development of new formulations and delivery methods that can improve the efficacy and safety of benzocaine. Another area of interest is the study of the long-term effects of benzocaine on physiological processes and the potential for toxicity. Additionally, there is a need for further research on the use of benzocaine in animal experiments and its impact on experimental outcomes.

Scientific Research Applications

Benzocaine has been extensively studied for its local anesthetic properties. It has been used in various medical procedures, including dental work, surgical procedures, and as a topical anesthetic for skin conditions. Benzocaine is also used in the manufacturing of various products, including sunscreen, insect repellent, and cough drops.